4-(6-Nitropyridin-3-yl)morpholine
Cat. No. B1304995
Key on ui cas rn:
491855-89-1
M. Wt: 209.2 g/mol
InChI Key: JAJUAAWSTSRHAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]([N:10]2[CH2:11][CH2:12][O:13][CH2:14][CH2:15]2)[cH:8][n:9]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7]([N:10]2[CH2:11][CH2:12][O:13][CH2:14][CH2:15]2)[cH:8][n:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc(N2CCOCC2)cn1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(N2CCOCC2)cn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
